Cas no 284492-00-8 (3-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-3-(2-methoxyphenyl)propanoic acid)

• Product Name: 3-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-3-(2-methoxyphenyl)propanoic acid
• CAS No: 284492-00-8
• MF: C₂₅H₂₃NO₅
• MW: 417.453827142715
• CID: 2624742
• PubChem ID: 22831634
• Update Time: 2025-05-25

3-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-3-(2-methoxyphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• AB15348
• 284492-00-8
• 3-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-3-(2-methoxyphenyl)propanoic acid
• (S)-3-(((9H-fluoren-9-yl)methoxy)carbonylamino)-3-(2-methoxyphenyl)propanoic acid
• AKOS030253248
• Fmoc-(S)- 3-Amino-3-(2-methoxyphenyl)-propionic acid
• AB15270
• CS-0303147
• Fmoc-(R)- 3-Amino-3-(2-methoxyphenyl)-propionic acid
• EN300-657989
• (R)-3-(((9H-fluoren-9-yl)methoxy)carbonylamino)-3-(2-methoxyphenyl)propanoic acid
• 3-N-FMOC-3-(2-METHOXY-PHENYL)-PROPIONIC ACID
• Fmoc-(R)-3-amino-3-(2-methoxyphenyl)propionic acid
• Fmoc-3-amino-3-(2-methoxylphenyl)-propionic acid
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(2-methoxyphenyl)propanoic acid
• 3-(9H-fluoren-9-ylmethoxycarbonylamino)-3-(2-methoxyphenyl)propanoic acid

• Inchi： 1S/C25H23NO5/c1-30-23-13-7-6-12-20(23)22(14-24(27)28)26-25(29)31-15-21-18-10-4-2-8-16(18)17-9-3-5-11-19(17)21/h2-13,21-22H,14-15H2,1H3,(H,26,29)(H,27,28)
• InChI Key： JMHQFXYSVGDAGJ-UHFFFAOYSA-N
• SMILES： O(C(NC(CC(=O)O)C1C=CC=CC=1OC)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 417.15762283Da
• Monoisotopic Mass: 417.15762283Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 603
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 84.9Ų

Additional information on 3-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-3-(2-methoxyphenyl)propanoic acid

3-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-3-(2-methoxyphenyl)propanoic acid: A Comprehensive Overview

The compound with CAS No 284492-00-8, known as 3-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-3-(2-methoxyphenyl)propanoic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, pharmaceuticals, and materials science. This compound is notable for its complex structure, which incorporates a fluorenylmethoxycarbonyl (Fmoc) group, a methoxyphenyl substituent, and a propanoic acid backbone. The combination of these functional groups renders this molecule versatile and valuable for various applications.

Fluorenylmethoxycarbonyl (Fmoc) groups are widely recognized in peptide synthesis as excellent protecting groups for amino acids. The presence of the Fmoc group in this compound underscores its potential utility in peptide chemistry, where precise control over amino acid functionality is crucial. Additionally, the 2-methoxyphenyl substituent introduces electronic and steric effects that can influence the molecule's reactivity and stability. This makes the compound an interesting candidate for studying substituent effects on chemical reactions and biological interactions.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound. Researchers have employed a variety of strategies, including nucleophilic substitutions, coupling reactions, and iterative build-up approaches, to construct this molecule with high precision. The use of protecting group strategies has been particularly instrumental in achieving the desired stereochemistry and functionality during the synthesis process.

From a biological standpoint, this compound has shown promise in preliminary studies as a potential lead molecule for drug development. Its structure suggests possible interactions with protein targets, particularly those involving hydrogen bonding or hydrophobic interactions. Ongoing research is exploring its bioavailability, pharmacokinetics, and potential toxicity to assess its suitability as a therapeutic agent.

In materials science, the unique properties of this compound have led to investigations into its application as a building block for advanced materials. Its ability to form stable bonds under specific conditions makes it a candidate for use in polymer synthesis or as a component in self-assembling systems.

Recent studies have also highlighted the importance of green chemistry principles in the synthesis and application of this compound. Efforts are being made to develop more sustainable methods for its production, reducing waste and minimizing environmental impact.

In conclusion, 3-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-3-(2-methoxyphenyl)propanoic acid (CAS No 284492-00-8) stands out as a multifaceted molecule with significant potential across diverse scientific disciplines. Its complex structure provides ample opportunities for further research and development, particularly in areas such as drug discovery and materials innovation.